Cas no 2109513-52-0 (1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2109513-52-0
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5408744
• PubChem ID: 121569235
• Update Time: 2025-06-11

1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2109513-52-0
• EN300-26590399
• Z2737376682
• 1-[2-(1,2,4-Oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one
• 1-[2-(1,2,4-Oxadiazol-3-yl)-1-piperidinyl]-2-propen-1-one
• 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C10H13N3O2/c1-2-9(14)13-6-4-3-5-8(13)10-11-7-15-12-10/h2,7-8H,1,3-6H2
• InChI Key： BWGXRFMRMXKRQX-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C1N=CON=1)(=O)C=C

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one

Comprehensive Overview of 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 2109513-52-0): Structure, Applications, and Research Insights

The compound 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 2109513-52-0) is a chemically sophisticated molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring fused with a piperidine moiety, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one has surged due to their role in addressing drug-resistant infections and chronic diseases. This compound's enone functional group allows for Michael addition reactions, a property exploited in proteolysis-targeting chimera (PROTAC) designs—a hot topic in degradation therapeutics. Computational studies suggest its bioisosteric potential to replace carboxylic acids, addressing metabolic stability challenges.

The synthetic route to CAS 2109513-52-0 typically involves cyclocondensation of amidoximes with esters, followed by N-alkylation of the piperidine nitrogen. Its logP value (predicted ~2.1) indicates moderate lipophilicity, ideal for blood-brain barrier penetration—a key consideration in neurodegenerative disease research. Patent analyses reveal its incorporation in JAK/STAT pathway inhibitors, reflecting industry interest in autoimmune disorder treatments.

Analytical characterization of 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one employs advanced techniques like LC-MS/MS and 2D NMR. The oxadiazole ring shows characteristic ¹³C-NMR shifts at 165-175 ppm, while the α,β-unsaturated ketone exhibits UV absorption at ~245 nm. These properties facilitate its detection in metabolic stability assays, crucial for ADME optimization in lead compound development.

Emerging applications include its use as a covalent warhead in BTK inhibitors, leveraging the acrylamide group's reactivity with cysteine residues. This aligns with the pharmaceutical industry's focus on irreversible inhibitors for oncology targets. Environmental studies indicate the compound's biodegradability via oxadiazole ring cleavage, addressing growing concerns about green chemistry in synthetic design.

Recent literature highlights derivatives of CAS 2109513-52-0 showing antiviral activity against RNA viruses, possibly through viral polymerase inhibition. This positions the scaffold as relevant to pandemic preparedness research. The compound's crystallographic data (CCDC deposition numbers available) reveals planar geometry of the oxadiazole ring, informing molecular docking studies for structure-based drug design.

Quality control protocols for 1-2-(1,2,4-oxadiazol-3-yl)piperidin-1-ylprop-2-en-1-one emphasize HPLC purity (>98%) and control of genotoxic impurities. Its stability under accelerated storage conditions (40°C/75% RH) makes it suitable for preclinical formulation development. Suppliers typically provide COA documentation with detailed residual solvent analysis, meeting ICH Q3C guidelines.

Future research directions explore the compound's utility in photoaffinity labeling and chemical biology probes. The acrylamide moiety allows for click chemistry modifications, enabling target identification studies. With growing interest in fragment-based drug discovery, the 2109513-52-0 scaffold serves as a valuable molecular fragment (MW ~221 Da) for high-throughput screening libraries.